1-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-methyl-N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]triazole-4-carboxamide
• InChI: InChI=1S/C11H12N8O2/c1-18-5-7(3-13-18)10-14-9(21-16-10)4-12-11(20)8-6-19(2)17-15-8/h3,5-6H,4H2,1-2H3,(H,12,20)
• InChI Key: LBHXSCOVLDFEPN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NOC(=N2)CNC(=O)C3=CN(N=N3)C
• Molecular Formula: C11H12N8O2
• Molecular Weight: 288.27 g/mol
• CAS No.: 2034384-73-9

Description

1-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C11H12N8O2 and its molecular weight is 288.271. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Influenza Virus Research

Research has shown that heterocyclic compounds, such as those involving oxadiazoles and triazoles, are being studied for their potential as influenza virus inhibitors. These compounds exhibit patterns of activity and selectivity similar to existing treatments, indicating their potential in antiviral research (Smith et al., 1997).

Synthesis and Antileukemic Activity

Another area of application involves the synthesis of triazeno derivatives of pyrazole carboxylic acids and amides, which have shown promising results in leukemia assays, indicating their potential for antileukemic drug development (Shealy & O'dell, 1971).

Solvothermal Interconversions and Supramolecular Chemistry

Solvothermal reaction conditions have been used to explore the interconversions of dipyrazinyl compounds bearing oxadiazole and triazole spacers. This research offers insights into the controllability and mechanisms behind the synthesis of complex molecular structures, contributing to the field of supramolecular chemistry (Li et al., 2010).

Nucleoside Analogs for Antiviral Agents

The synthesis of nucleoside analogs, such as 1-(β-D-Ribofuranosyl)-1,2,3-triazole-4-carboxamide, has been explored as an approach to obtain bioisosteres of antiviral agents. This research contributes to the development of new antiviral drugs (Makabe et al., 1972).

Antiavian Influenza Virus Activity

Benzamide-based aminopyrazoles and their fused heterocycles have been synthesized and tested for their activity against the avian influenza virus. This research highlights the potential of these compounds in combating avian influenza (Hebishy et al., 2020).